molecular formula C16H23NO2 B411058 N-cycloheptyl-2-ethoxybenzamide

N-cycloheptyl-2-ethoxybenzamide

Cat. No.: B411058
M. Wt: 261.36g/mol
InChI Key: LSUJMQSZCKHFQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Cycloheptyl-2-ethoxybenzamide is a synthetic benzamide derivative characterized by a cycloheptylamine substituent attached to the benzamide core and an ethoxy group at the ortho position of the benzene ring. This compound is primarily utilized in research and development (R&D) contexts, particularly in pharmaceutical and agrochemical studies, owing to its structural versatility. However, detailed toxicological and ecological data for this compound remain scarce, necessitating caution in handling .

Properties

Molecular Formula

C16H23NO2

Molecular Weight

261.36g/mol

IUPAC Name

N-cycloheptyl-2-ethoxybenzamide

InChI

InChI=1S/C16H23NO2/c1-2-19-15-12-8-7-11-14(15)16(18)17-13-9-5-3-4-6-10-13/h7-8,11-13H,2-6,9-10H2,1H3,(H,17,18)

InChI Key

LSUJMQSZCKHFQH-UHFFFAOYSA-N

SMILES

CCOC1=CC=CC=C1C(=O)NC2CCCCCC2

Canonical SMILES

CCOC1=CC=CC=C1C(=O)NC2CCCCCC2

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physicochemical Comparisons

The table below compares N-cycloheptyl-2-ethoxybenzamide with structurally similar benzamide derivatives:

Compound Name Substituents Molecular Weight (g/mol) H-Bond Donors H-Bond Acceptors Key Features
N-Cycloheptyl-2-ethoxybenzamide Cycloheptyl, o-ethoxy ~275.38 (estimated) 1 3 High lipophilicity; R&D focus
N-(2-Ethylhexyl)benzamide 2-Ethylhexyl 233.35 1 2 Acute toxicity (Category 4, all routes)
N-(4-Amino-2-methylphenyl)-2-(2-ethoxyethoxy)-benzamide 4-Amino-2-methylphenyl, 2-ethoxyethoxy 314.38 2 4 Enhanced solubility (ethoxyethoxy group)
N,N-Dimethyl-2-phenoxybenzamide N,N-Dimethyl, o-phenoxy 255.30 0 3 Reduced H-bond capacity; metabolic stability
Key Observations:
  • Lipophilicity: The cycloheptyl group in the target compound likely confers higher lipophilicity compared to ethylhexyl (N-(2-Ethylhexyl)benzamide) or ethoxyethoxy (N-(4-Amino-2-methylphenyl)-...benzamide) substituents. This property may enhance blood-brain barrier penetration but reduce aqueous solubility.
  • Toxicity : N-(2-Ethylhexyl)benzamide is classified as acutely toxic (Category 4 for oral, dermal, and inhalation exposure), suggesting that alkyl chain length and branching may influence toxicity profiles .

Functional and Application Comparisons

Gaps in Knowledge

  • Ecological Impact: No data available for N-cycloheptyl-2-ethoxybenzamide or analogs like N-(2-Ethylhexyl)benzamide regarding biodegradability, bioaccumulation, or soil mobility .
  • Chronic Toxicity : Long-term effects remain uncharacterized for all listed compounds.

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